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Compound of Interest

Compound Name: Cacalol

Cat. No.: B1218255

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Sesquiterpene
Cacalol for Drug Discovery and Development

[City, State] — This technical guide provides an in-depth analysis of Cacalol, a naturally
occurring sesquiterpene with significant therapeutic potential. This document, intended for
researchers, scientists, and professionals in drug development, details the compound's
chemical properties, biological activities, and mechanisms of action, with a focus on its
anticancer and anti-inflammatory effects.

Core Chemical and Physical Data

Cacalol, a bioactive sesquiterpene, has been the subject of extensive research due to its
promising pharmacological properties. Its fundamental chemical identifiers and properties are
summarized below.
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Parameter Value Reference
CAS Number 24393-79-1 [1]
Molecular Formula C15H1802 [1][2]
Molecular Weight 230.31 g/mol [1]

Exact Mass 230.1307 u [1]

(5S)-3,4,5-trimethyl-5,6,7,8-
IUPAC Name tetrahydronaphtho[2,3-b]furan-  [1]
9-ol

Biological Activity and Therapeutic Potential

Cacalol, originally isolated from plants of the Cacalia genus, has demonstrated a range of
biological activities, positioning it as a compound of interest for further investigation.

Anticancer Activity

Research has shown that Cacalol possesses potent anti-proliferative effects against various
cancer cell lines, particularly breast and cervical cancer.[3] It induces apoptosis (programmed
cell death) and can act synergistically with existing chemotherapeutic drugs like Taxol and
cyclophosphamide, potentially overcoming chemoresistance.[1][4] A derivative, cacalol
acetate, has also shown significant antitumor activities, including the inhibition of cell growth
and migration, and the induction of cell cycle arrest.[3][5]

Anti-inflammatory and Antioxidant Properties

Cacalol exhibits notable anti-inflammatory and antioxidant activities.[3] It has been identified as
a potent free radical scavenger, which may contribute to its neuroprotective effects.[2]

Mechanism of Action: Signaling Pathway
Modulation

Cacalol's anticancer effects are, in part, attributed to its ability to modulate specific cellular
signaling pathways. A key mechanism involves the suppression of the Akt-SREBP-FAS
signaling pathway.[1][4] This inhibition leads to a decrease in the expression of fatty acid
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synthase (FAS), a crucial enzyme in lipid biosynthesis that is often overexpressed in cancer
cells.
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Caption: Cacalol's inhibition of the Akt-SREBP-FAS pathway.

Experimental Protocols

This section details key experimental methodologies used to evaluate the biological activity of
Cacalol and its derivatives.

Cell Culture and Treatment

HeLa (cervical cancer) and breast cancer cell lines (e.g., MDA-MB-231) are cultured in
appropriate media supplemented with fetal bovine serum and antibiotics.[3][4] For experiments,
cells are treated with varying concentrations of Cacalol or Cacalol Acetate, with a vehicle
control (e.g., DMSO) used in parallel.[3]

Cytotoxicity and Antiproliferative Assays

The cytotoxic effects of Cacalol can be determined using lactate dehydrogenase (LDH)
assays, which measure membrane integrity.[3] Antiproliferative activity is commonly assessed
using the crystal violet staining method or MTS assays, which quantify cell viability after a
specific treatment period.[3][4]
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Experimental Setup
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Caption: Workflow for assessing antiproliferative activity.
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Apoptosis Assay

The induction of apoptosis can be evaluated by detecting the activation of key proteins in the
apoptotic cascade, such as caspase-3.[3] This is often achieved through immunocytochemistry,
where cells are stained with an antibody specific to the active form of caspase-3 and visualized
using fluorescence microscopy.[3]

Cell Migration Assay

The effect of Cacalol on cancer cell migration can be assessed using a wound-healing assay.
[3] A scratch is made in a confluent monolayer of cells, and the rate of closure of this "wound" is
monitored over time in the presence and absence of the compound.[6]

Synthesis and Isolation

Cacalol is a naturally occurring sesquiterpene found in plants like Cacalia delphiniifolia.[1][2]
For research and development purposes, several total synthesis routes for Cacalol have been
developed and reported in the literature, providing a reliable source of the compound for further
studies.[7][8][9]

Conclusion

Cacalol presents a compelling profile as a bioactive compound with significant potential in
oncology and inflammatory disease research. Its well-defined mechanism of action, involving
the modulation of the Akt-SREBP-FAS signaling pathway, provides a solid foundation for its
further development as a therapeutic agent. This guide offers a comprehensive summary of the
current knowledge on Cacalol to aid researchers in their exploration of this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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